2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(6-methylheptan-2-yl)acetamide
• InChI: InChI=1S/C16H24ClNO/c1-12(2)5-4-6-13(3)18-16(19)11-14-7-9-15(17)10-8-14/h7-10,12-13H,4-6,11H2,1-3H3,(H,18,19)
• InChI Key: DGPCLKNCXRTXMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)CC1=CC=C(C=C1)Cl
• Molecular Formula: C16H24ClNO
• Molecular Weight: 281.82 g/mol

Description

2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide, also known as DMHA, is a synthetic compound that has gained popularity in the scientific research community due to its potential applications in various fields.

Mechanism of Action

2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide works by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This leads to increased focus, alertness, and energy. 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide also acts as a vasoconstrictor, which can improve blood flow and oxygen delivery to the muscles.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has been shown to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to reduced blood flow to certain areas of the body. 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has been shown to increase the levels of glucose and free fatty acids in the blood, which can provide additional energy to the muscles.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide is its potential as a research tool for studying the effects of neurotransmitters on cognitive function and memory. However, 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has limitations in terms of its potential side effects and potential for abuse. It is important for researchers to use caution when working with 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide and to follow appropriate safety protocols.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide. One area of interest is investigating its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is studying its effects on athletic performance and determining the optimal dosage and administration methods. Additionally, further research is needed to better understand the potential side effects and long-term effects of 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide use.

Scientific Research Applications

2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and sports performance. In medicinal chemistry, 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has been investigated as a potential drug candidate for its ability to enhance cognitive function and memory. In neuroscience, 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has been shown to have neuroprotective effects and may have potential applications in treating neurodegenerative diseases. In sports performance, 2-(4-chlorophenyl)-N-(1,5-dimethylhexyl)acetamide has been used as a pre-workout supplement due to its stimulant properties.